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Compound of Interest

Compound Name: Mephetyl tetrazole

Cat. No.: B3183329

For Researchers, Scientists, and Drug Development Professionals

Introduction to Mephetyl Tetrazole

Mephetyl tetrazole is a potent and selective blocker of the Kv1.5 potassium channel, with an
IC50 value of 330 nM.[1][2] The Kv1.5 channel, a voltage-gated potassium channel, is a key
molecular target in the research of atrial fibrillation.[2] Mephetyl tetrazole exhibits selective
prolongation of the atrial effective refractory period (ERP) without significantly affecting the
ventricular ERP.[2][3] Its properties also make it a compound of interest in cancer research.[1]
Tetrazoles, the class of compounds to which Mephetyl tetrazole belongs, are synthetic organic
heterocyclic compounds that can act as bioisosteres for carboxylate groups, a feature that
makes them valuable in pharmaceutical development.[4]

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of Mephetyl

tetrazole.
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Property Value Source
1-[2-(4-
Methoxyphenyl)ethyl]-5-[1-(4-
Chemical Name methylp):lpenyl))zzi/clo)p/):op)El]-fLH- g
tetrazole
Molecular Formula C20H22N40 [1][5]
Molecular Weight 334.41 g/mol [11[2]
CAS Number 916923-10-9 [1][2][5]
Appearance Pale yellow oil or solid [6]

Biological Activity

Selective Kv1.5 potassium

channel blocker

[2]

ICso

330 nM

[1](2]

Solubility (DMSO)

>5 mg/mL

[2]

Powder Storage

2 years at -20°C

[1]

Stock Solution Storage (in
DMSO)

2 weeks at 4°C; 6 months at
-80°C

[1]

Experimental Protocol: Preparation of a 10 mM
Mephetyl Tetrazole Stock Solution in DMSO

This protocol provides a detailed method for preparing a 10 mM stock solution of Mephetyl
tetrazole using Dimethyl Sulfoxide (DMSO) as the solvent.

3.1. Materials and Equipment
» Mephetyl tetrazole (solid or oil form)
e Anhydrous Dimethyl Sulfoxide (DMSO), ACS Reagent Grade or higher[7]

o Calibrated analytical balance
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e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filtered pipette tips

o \ortex mixer

o Water bath or sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

3.2. Safety Precautions

o Work in a well-ventilated area or a chemical fume hood.

o Mephetyl tetrazole may be harmful if swallowed.[6] Avoid inhalation and direct contact with
skin and eyes.[6]

e DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

o Refer to the Safety Data Sheet (SDS) for Mephetyl tetrazole for complete safety
information.[6]

3.3. Preparation Workflow
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Caption: Workflow for Mephetyl Tetrazole stock solution preparation.
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3.4. Step-by-Step Procedure

e Determine Required Mass:

[¢]

Calculate the mass of Mephetyl tetrazole needed to prepare the desired volume of a 10
mM stock solution.

[¢]

The molecular weight (MW) is 334.41 g/mol .

[¢]

Formula: Mass (mg) = Desired Volume (mL) x 10 (mmol/L) x 334.41 ( g/mol ) / 1000

[e]

Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL x 10 mmol/L x 334.41 g/mol / 1000 =
3.344 mg

» Weigh the Compound:

o Using a calibrated analytical balance, carefully weigh the calculated mass of Mephetyl
tetrazole.

o Transfer the compound directly into a sterile microcentrifuge tube or an appropriate vial.
e Add Solvent:

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial
containing the Mephetyl tetrazole.

o For the example above, add 1 mL of DMSO.
e Dissolve the Compound:

o Securely cap the vial and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved.

o Visually inspect the solution against a light source to ensure there are no visible particles.

o If dissolution is slow, gently warm the solution in a water bath (not exceeding 37°C) or
sonicate for a few minutes to aid dissolution.
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 Aliquot and Store:

o For long-term storage and to avoid repeated freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for up to 6 months or at 4°C for short-term use (up to 2 weeks).

[1]

Mechanism of Action: Signaling Pathway Diagram

Mephetyl tetrazole's primary mechanism of action involves the direct blockade of the Kv1.5
voltage-gated potassium channel, which is crucial for the repolarization phase of the action
potential in atrial cardiomyocytes.
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Caption: Inhibition of the Kv1.5 potassium channel by Mephetyl tetrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of Mephetyl Tetrazole
Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3183329#how-to-prepare-mephetyl-tetrazole-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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